Cas no 4670-10-4 (3,5-Dimethoxyphenylacetic Acid)

• Product Name: 3,5-Dimethoxyphenylacetic Acid
• CAS No: 4670-10-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD00016827
• CID: 85115
• PubChem ID: 87557863
• Update Time: 2025-07-25

3,5-Dimethoxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethoxyphenyl)acetic acid
• (3,5-Dimethoxyphenyl)acetic acid
• 3,5-Dimethoxyphenylacetic Acid
• 3,5-Dimethoxybenzeneacetic acid
• CHEBI:193990
• AKOS006222730
• MFCD00016827
• (3,5-dimethoxy)phenylacetic acid
• AM83178
• InChI=1/C10H12O4/c1-13-8-3-7(5-10(11)12)4-9(6-8)14-2/h3-4,6H,5H2,1-2H3,(H,11,12
• EN300-741804
• DTXSID60196918
• A924246
• 4670-10-4
• 3,5-dimethoxy-phenylacetic acid
• SY016141
• BCP15337
• SCHEMBL347352
• D2950
• CS-W002109
• FT-0604686
• 2-(3,5-dimethoxyphenyl)aceticacid
• NS00031625
• 3,5-Dimethoxy phenyl acetic acid
• (3,5-Dimethoxyphenyl)acetic acid, 98%
• benzeneacetic acid, 3,5-dimethoxy-
• (3,5-Dimethoxy-phenyl)acetic acid
• AB01216
• AS-15610
• 3,5-dimethoxyphenyl acetic acid
• STL555773
• DB-022085
• BBL101976

• MDL： MFCD00016827
• Inchi： 1S/C10H12O4/c1-13-8-3-7(5-10(11)12)4-9(6-8)14-2/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： FFPAFDDLAGTGPQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CC(=O)O)OC

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: White powder
• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 140.1℃
• Refractive Index: 1.5430 (estimate)
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 55.76000
• LogP: 1.33090
• Solubility: Uncertain

3,5-Dimethoxyphenylacetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26; S36; S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-Dimethoxyphenylacetic Acid

Comprehensive Guide to 3,5-Dimethoxyphenylacetic Acid (CAS No. 4670-10-4): Properties, Applications, and Industry Insights

3,5-Dimethoxyphenylacetic Acid (CAS No. 4670-10-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. With the growing demand for high-purity intermediates in drug development, this compound has garnered significant attention due to its unique aromatic structure and functional groups. Researchers and manufacturers are increasingly exploring its potential in peptide synthesis and bioconjugation, aligning with trends in precision medicine and green chemistry.

The molecular structure of 3,5-Dimethoxyphenylacetic Acid features two methoxy groups at the 3 and 5 positions of the phenyl ring, enhancing its solubility in organic solvents and reactivity in cross-coupling reactions. This property makes it invaluable for synthesizing chiral auxiliaries and ligands used in asymmetric catalysis—a hot topic in modern organometallic chemistry. Recent studies highlight its role in developing non-steroidal anti-inflammatory analogs, addressing the rising interest in safer pain management alternatives.

From an industrial perspective, CAS 4670-10-4 is often discussed alongside sustainable synthesis routes, as manufacturers seek to reduce energy consumption and waste. Innovations like flow chemistry and enzymatic catalysis are being tested to optimize its production, reflecting broader shifts toward circular economy principles. Analytical techniques such as HPLC purity testing and LC-MS characterization ensure compliance with stringent pharmaceutical-grade standards, a critical concern for quality-conscious buyers.

In the context of market trends, searches for "3,5-Dimethoxyphenylacetic Acid suppliers" and "CAS 4670-10-4 pricing" have surged, driven by its expanding use in custom API synthesis. Additionally, forums frequently inquire about its stability under storage conditions and compatibility with common reagents, underscoring the need for detailed technical documentation. Regulatory compliance, particularly regarding REACH and FDA guidelines, remains a top priority for global distributors.

Future research directions may explore its derivatives for neuroprotective agents or antioxidant formulations, capitalizing on the methoxy group's electron-donating effects. As the scientific community prioritizes bio-based materials, 3,5-Dimethoxyphenylacetic Acid could emerge as a key building block for biodegradable polymers—an area gaining traction in eco-friendly packaging solutions.